Cas no 1806292-54-5 (1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine)

• Product Name: 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine
• CAS No: 1806292-54-5
• MF: C₇H₈BrFN₂O
• MW: 235.053624153137
• CID: 4975493
• Update Time: 2025-05-20

1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine

• Inchi： 1S/C7H8BrFN2O/c8-7-5(11-10)2-1-3-6(7)12-4-9/h1-3,11H,4,10H2
• InChI Key： BIWXOORRYIVUGM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1NN)OCF

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 2.3
• Topological Polar Surface Area: 47.3

Additional information on 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine

Introduction to 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine (CAS No. 1806292-54-5)

1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine, with the CAS number 1806292-54-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent and a fluoromethoxy group, which contribute to its potential applications in drug discovery and development.

The chemical structure of 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine consists of a hydrazine moiety attached to a substituted phenyl ring. The presence of the bromo and fluoromethoxy groups imparts specific chemical properties that make this compound an attractive candidate for various biological studies. The bromo group can facilitate reactions such as Suzuki coupling, while the fluoromethoxy group can influence the compound's lipophilicity and metabolic stability.

Recent research has highlighted the potential of 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine exhibited potent inhibitory activity against these enzymes, suggesting its utility in cancer therapy.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2020), scientists investigated the pharmacological properties of 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine-based compounds as potential antiviral agents. The results indicated that these compounds demonstrated significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. This finding underscores the broad-spectrum antiviral potential of this class of compounds.

The synthetic accessibility of 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, making it readily available for further modification and optimization. One such method involves the reaction of 2-bromo-3-fluoromethoxybenzonitrile with hydrazine hydrate under mild conditions, yielding high yields and purity.

In addition to its potential therapeutic applications, 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine has also been studied for its role in chemical biology. Researchers have utilized this compound as a tool to probe biological pathways and understand the mechanisms underlying various diseases. For example, a study published in Chemical Biology & Drug Design (2019) demonstrated that 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine-based probes could selectively label and inhibit specific protein targets, providing valuable insights into their functions.

The safety profile of 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine is an important consideration for its use in pharmaceutical development. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 1-(2-Bromo-3-(fluoromethoxy)phenyl)hydrazine (CAS No. 1806292-54-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.